molecular formula MgO7U2-12 B1499324 Magnesium diuranium heptaoxide CAS No. 13568-61-1

Magnesium diuranium heptaoxide

Cat. No.: B1499324
CAS No.: 13568-61-1
M. Wt: 612.36 g/mol
InChI Key: RLNPUZNMKJHNEL-UHFFFAOYSA-N
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Description

However, analogous compounds such as diammonium diuranium heptaoxide (NH₄)₂U₂O₇ (CAS 7783-22-4) are well-characterized. These compounds belong to the family of uranates, which are critical in nuclear fuel cycles and materials science.

Key properties of diammonium diuranium heptaoxide include:

  • Molecular weight: 624.13 g/mol
  • Appearance: Yellow solid, insoluble in water but soluble in acids
  • Radioactivity: Inherent due to uranium content .

Properties

CAS No.

13568-61-1

Molecular Formula

MgO7U2-12

Molecular Weight

612.36 g/mol

IUPAC Name

magnesium;oxygen(2-);uranium

InChI

InChI=1S/Mg.7O.2U/q+2;7*-2;;

InChI Key

RLNPUZNMKJHNEL-UHFFFAOYSA-N

SMILES

[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Mg+2].[U].[U]

Canonical SMILES

[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Mg+2].[U].[U]

Other CAS No.

13568-61-1

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Uranium Compounds

Structural and Compositional Analogues

Diammonium Diuranium Heptaoxide (NH₄)₂U₂O₇
  • Formula : (NH₄)₂U₂O₇
  • Structure : Layered uranate structure with ammonium ions intercalated between U₂O₇ layers.
  • Applications : Precursor in uranium processing and nuclear fuel fabrication .
Diuranium(IV)-μ-Chalcogenide Complexes
  • Examples : [{U(TrenTIPS)}₂(μ-E)] (E = S, Se, Te) .
  • Key Features :
    • Bridging chalcogenide ligands (S, Se, Te) between uranium centers.
    • Magnetic behavior dominated by single-ion crystal field effects rather than U-U coupling .
    • U-U distances range from ~4.0–5.6 Å, depending on bridging ligands .
Diuranium(III) Siloxide Complexes
  • Example : [U(OSi(OtBu)₃)₃] with μ₃-triflate bridges .
  • U-U Distance : 5.636 Å, significantly longer than in chalcogenide-bridged complexes .
  • Bonding : Siloxide ligands stabilize uranium in +3 oxidation state, contrasting with +4 or +6 in oxides .

Comparative Data Table

Compound Formula Molecular Weight (g/mol) U-U Distance (Å) Key Properties
Diammonium Diuranium Heptaoxide (NH₄)₂U₂O₇ 624.13 N/A Radioactive, acid-soluble
Diuranium(IV)-Sulfide [{U(TrenTIPS)}₂(μ-S)] - ~4.0 Magnetic crystal field effects
Diuranium(III) Siloxide [U(OSi(OtBu)₃)₃] - 5.636 Stabilized by triflate bridges
Tetraphosphorus Heptaoxide P₄O₇ 235.89 N/A Reacts with water to form H₃PO₄

Magnetic and Electronic Properties

  • Diuranium(IV) Complexes : Magnetic susceptibility data for [{U(TrenTIPS)}₂(μ-S)] reveals temperature-dependent magnetization attributed to crystal field splitting rather than U-U exchange interactions .
  • Contrast with Oxides: Uranium oxides (e.g., U₃O₈) typically exhibit more pronounced magnetic coupling due to extended oxide lattices, unlike molecular complexes .

Solubility and Reactivity

  • Diammonium Diuranium Heptaoxide : Insoluble in water but dissolves in acids to form uranyl ions (UO₂²⁺) .
  • Tetraphosphorus Heptaoxide (P₄O₇) : Hydrolyzes vigorously in water, forming phosphoric acid, unlike uranium oxides .

Research Implications and Gaps

  • Magnesium Diuranium Heptaoxide : The absence of direct data necessitates further synthetic and characterization studies. Hypothetical properties could be inferred from magnesium uranate analogs, but experimental validation is critical.
  • Magnetic Misassignments : Studies on diuranium complexes emphasize the need to differentiate crystal field effects from magnetic coupling in interpretation .

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